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Compound of Interest

Compound Name: Omadacycline mesylate

Cat. No.: B12353970 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for

determining the minimum inhibitory concentration (MIC) of omadacycline mesylate against a

variety of bacterial pathogens using the broth microdilution method. The information is curated

for researchers, scientists, and professionals involved in drug development and antimicrobial

susceptibility testing.

Introduction
Omadacycline is a novel aminomethylcycline antibiotic with a broad spectrum of activity against

Gram-positive, Gram-negative, and atypical bacteria.[1] It is a semisynthetic derivative of

minocycline and functions by inhibiting bacterial protein synthesis through binding to the 30S

ribosomal subunit.[1] Notably, omadacycline has demonstrated efficacy against bacterial

strains exhibiting resistance to other tetracyclines via common mechanisms like efflux pumps

and ribosomal protection.[1][2] Accurate and standardized methods for susceptibility testing are

crucial for its clinical application and for monitoring the emergence of resistance. The broth

microdilution assay is a standard and widely accepted method for determining the MIC of

antimicrobial agents.[3]

Principle of the Broth Microdilution Assay
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The broth microdilution assay involves challenging a standardized bacterial inoculum with serial

twofold dilutions of an antimicrobial agent in a liquid growth medium. The MIC is defined as the

lowest concentration of the antimicrobial agent that completely inhibits the visible growth of the

organism after a specified incubation period.

Scope
This document outlines the protocol for performing the broth microdilution assay for

omadacycline mesylate against non-fastidious and fastidious bacteria, referencing

established guidelines from the Clinical and Laboratory Standards Institute (CLSI) and the

European Committee on Antimicrobial Susceptibility Testing (EUCAST).[2][4]

Materials and Reagents
Omadacycline mesylate analytical standard

Cation-Adjusted Mueller-Hinton Broth (CAMHB)

For fastidious organisms:

Haemophilus Test Medium (HTM) for Haemophilus spp.[5]

CAMHB with 2.5% to 5% laked horse blood for Streptococcus pneumoniae[5]

Mueller-Hinton Fastidious (MH-F) broth (as recommended by EUCAST)[5][6]

Sterile 96-well microtiter plates

Sterile water and saline

Bacterial cultures

0.5 McFarland turbidity standard

Spectrophotometer

Incubator (35 ± 2°C)
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Micropipettes and sterile tips

Experimental Protocol
This protocol is based on the CLSI M07-A10 guidelines, which are frequently cited in

omadacycline susceptibility testing literature.[2][3]

Preparation of Omadacycline Stock Solution
Accurately weigh a sufficient amount of omadacycline mesylate analytical standard.

Reconstitute the powder in a suitable solvent (e.g., sterile deionized water) to create a high-

concentration stock solution (e.g., 1280 µg/mL).

Sterilize the stock solution by filtration through a 0.22 µm filter.

Store the stock solution in small aliquots at -70°C or below until use.

Preparation of Microtiter Plates
Perform serial twofold dilutions of the omadacycline stock solution in the appropriate broth

medium (CAMHB for non-fastidious bacteria, or specialized media for fastidious organisms)

directly in a 96-well microtiter plate.

The final volume in each well should be 50 µL, with concentrations typically ranging from

0.03 to 32 µg/mL.[3][7]

Include a growth control well containing only broth (no antibiotic) and a sterility control well

(no bacteria).

Inoculum Preparation
From a fresh (18-24 hour) culture plate, select several well-isolated colonies of the test

organism.

Suspend the colonies in sterile saline or broth to match the turbidity of a 0.5 McFarland

standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL for E. coli.
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Dilute the standardized bacterial suspension in the appropriate broth to achieve a final

inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

Inoculation and Incubation
Add 50 µL of the standardized bacterial inoculum to each well of the microtiter plate,

resulting in a final volume of 100 µL per well.

The final bacterial concentration in each well should be approximately 5 x 10⁵ CFU/mL.

Seal the plates to prevent evaporation.

Incubate the plates at 35 ± 2°C for 16-20 hours for non-fastidious bacteria and 20-24 hours

for fastidious organisms in ambient air.[8]

Reading and Interpreting Results
After incubation, examine the plates for bacterial growth. Growth is indicated by turbidity or a

pellet at the bottom of the well.

The MIC is the lowest concentration of omadacycline that shows no visible growth.

For some organisms, a "trailing" effect (reduced growth over a range of concentrations) may

be observed. In such cases, the MIC should be recorded as the lowest concentration that

causes an 80% reduction in growth compared to the growth control.[9][10]

Quality Control
Regular quality control testing is essential to ensure the accuracy and reproducibility of the

results.[4]

QC Strains and Expected MIC Ranges:
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Quality Control Strain CLSI Document
Expected Omadacycline
MIC Range (µg/mL)

Escherichia coli ATCC 25922 M100 0.5 - 4

Staphylococcus aureus ATCC

29213
M100 0.06 - 0.5

Enterococcus faecalis ATCC

29212
M100 0.03 - 0.25

Streptococcus pneumoniae

ATCC 49619
M100 0.015 - 0.12

Haemophilus influenzae ATCC

49247
M100 0.25 - 2

Note: The provided MIC ranges are for illustrative purposes and should be verified against the

latest CLSI M100 supplement.

Data Presentation
The following tables summarize the in vitro activity of omadacycline against various bacterial

isolates as reported in published studies.

Table 1: Omadacycline MIC Data for Gram-Positive Bacteria
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Organism N MIC₅₀ (µg/mL) MIC₉₀ (µg/mL) Reference

Staphylococcus

aureus (all)

99.9% of isolates

inhibited by ≤2

µg/ml

0.12 0.25 [2]

Staphylococcus

aureus (MRSA)
97 0.12 0.25 [11]

Staphylococcus

aureus (MSSA)
100 0.12 0.12 [11]

Streptococcus

pneumoniae
- 0.06 0.06 [2]

Enterococcus

faecalis
- 0.03 0.12 [11]

Viridans group

streptococci
- 0.06 0.12 [2]

Beta-hemolytic

streptococci
- 0.06 0.12 [2]

Table 2: Omadacycline MIC Data for Gram-Negative Bacteria
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Organism N MIC₅₀ (µg/mL) MIC₉₀ (µg/mL) Reference

Escherichia coli - 0.5 2 [2]

Enterobacter

cloacae
- 2 4 [1]

Klebsiella

pneumoniae
- 2 8 [11]

Klebsiella

oxytoca
- 1 4 [2]

Haemophilus

influenzae
- 1 1 [2]

Moraxella

catarrhalis
- 0.12 0.25 [2]
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Caption: Workflow for Omadacycline Broth Microdilution Assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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